(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H20F2N2O/c17-13-4-3-12(10-14(13)18)16(21)20-8-5-11(6-9-20)15-2-1-7-19-15/h3-4,10-11,15,19H,1-2,5-9H2
• InChI Key: OHUOTMZLWSDAQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2CCN(CC2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H20F2N2O
• Molecular Weight: 294.34 g/mol

Description

(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone, also known as DFP-10825, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone exerts its effects by binding to and modulating the activity of various receptors in the brain, including dopamine receptors and serotonin receptors. By modulating the activity of these receptors, this compound can alter the levels of various neurotransmitters in the brain, leading to changes in mood, behavior, and pain perception.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin levels in the brain, leading to changes in mood and behavior. Additionally, this compound has been shown to have analgesic effects, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities, making it readily available for research purposes. Additionally, this compound has been shown to have consistent and reproducible effects in animal models, making it a reliable tool for studying various aspects of brain function and behavior.
However, there are also limitations to using this compound in lab experiments. One limitation is that it can be difficult to interpret the results of experiments using this compound, as its effects can be complex and varied depending on the specific experimental conditions. Additionally, this compound has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are several future directions for research on (3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone. One area of research could focus on further elucidating the mechanism of action of this compound, including its effects on specific receptors and neurotransmitters in the brain. Additionally, future research could explore the potential therapeutic applications of this compound in humans, including its efficacy and safety for the treatment of mental disorders and chronic pain. Finally, future research could explore the potential of this compound as a tool for studying various aspects of brain function and behavior, including its use in animal models of addiction, learning, and memory.

Synthesis Methods

(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3,4-difluoroaniline with 1-bromo-3-chloropropane, followed by the reaction of the resulting compound with 1-pyrrolidinecarboxylic acid. The final step involves the reaction of the resulting compound with 1-(4-piperidinyl)-2-propanone. The synthesis method of this compound has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone has been studied extensively in the field of medicine due to its potential applications as a therapeutic agent. It has been shown to have antipsychotic and antidepressant effects in animal models, making it a promising candidate for the treatment of mental disorders. Additionally, this compound has been shown to have analgesic effects, making it a potential candidate for the treatment of chronic pain.